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Compound of Interest

Compound Name: Dimethyl shellolate

Cat. No.: B15192430

An In-depth Technical Guide to Dimethyl
Shellolate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular
formula, and available data on dimethyl shellolate. The information is intended for
researchers, scientists, and professionals involved in drug development and related fields.

Chemical Identity and Structure

Dimethyl shellolate, also known as shellolic acid dimethyl ester, is a derivative of shellolic
acid, a primary component of shellac. Shellac is a natural resin secreted by the female lac bug,
Kerria lacca.

The molecular formula for dimethyl shellolate is C17H240s.[1] Its IUPAC name is dimethyl
(1S,2R,5S,6S,7R,10S)-10-hydroxy-6-(hydroxymethyl)-6-methyltricyclo[5.3.1.0t*]Jundec-8-ene-
2,8-dicarboxylate.[1]

Structure:

The 2D chemical structure of dimethyl shellolate is presented below:
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Physicochemical Properties

Quantitative data for dimethyl shellolate is primarily based on computed properties. A
summary of these properties is provided in the table below for easy reference and comparison.

Property Value Source
Molecular Weight 324.4 g/mol PubChem[1]
Exact Mass 324.15728848 PubChem[1]
XLogP3 0.6 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 6 PubChem[1]
Rotatable Bond Count 4 PubChem|[1]
Topological Polar Surface Area  93.1 A2 PubChem[1]
Heavy Atom Count 23 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 569 PubChem|[1]
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Synthesis and Experimental Protocols

Detailed experimental protocols for the direct synthesis of dimethyl shellolate are not readily
available in the public domain. However, the synthesis of various esters of dimethyl shellolate
has been described, suggesting that dimethyl shellolate itself can be prepared via the
esterification of shellolic acid.

A general approach for the synthesis would involve the reaction of shellolic acid with methanol
in the presence of an acid catalyst.

Synthesis of Dimethyl Shellolate Esters (A Related Protocol):

A study on the synthesis of model esters of a constituent of shellac provides a relevant
experimental approach. In this research, 10a, 10[3-, and 13-esters of dimethyl shellolate were
prepared from the corresponding 10-bromo and 13-iodo derivatives and the potassium salt of
threo-aleuritic and 16-hydroxy trans-9,10-epoxy hexadecanoic acids.

General Experimental Workflow:

The following diagram illustrates a generalized workflow for the synthesis, purification, and
characterization of a chemical compound like dimethyl shellolate.
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A generalized workflow for the synthesis and characterization of dimethyl shellolate.
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Biological Activity

There is limited information on the specific biological activity of dimethyl shellolate. However,
a study investigating new shellolic esters isolated from lac found that some of these
compounds exhibited considerable activity against B. subtilis, E. coli, and S. aureus
microorganisms. The same study reported that the tested shellolic esters were inactive against
human cancer cell lines (HepG2, MCF-7, Hela, and C6).[2] This suggests that derivatives of
shellolic acid, such as dimethyl shellolate, may warrant further investigation for their potential
antibacterial properties.

Logical Relationship of Biological Screening:

The following diagram illustrates the logical flow of a preliminary biological screening process
for a compound like dimethyl shellolate.
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Preliminary biological screening workflow for dimethyl shellolate.

Conclusion
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Dimethyl shellolate is a known chemical entity with a defined structure and molecular formula.
While detailed experimental and biological data are sparse in publicly accessible literature, the
information available on related shellolic acid esters suggests potential avenues for future
research, particularly in the area of antibacterial activity. Further investigation is required to fully
elucidate the synthesis, properties, and biological functions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

